N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide

• IUPAC Name: N-[(2,5-dimethylphenyl)-phenylmethyl]-3-(2-ethoxyethoxy)benzamide
• InChI: InChI=1S/C26H29NO3/c1-4-29-15-16-30-23-12-8-11-22(18-23)26(28)27-25(21-9-6-5-7-10-21)24-17-19(2)13-14-20(24)3/h5-14,17-18,25H,4,15-16H2,1-3H3,(H,27,28)
• InChI Key: MBYSXKGFHRNQKI-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=CC=CC(=C1)C(=O)NC(C2=CC=CC=C2)C3=C(C=CC(=C3)C)C
• Molecular Formula: C26H29NO3
• Molecular Weight: 403.5 g/mol

Description

N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide, also known as JNJ-10198409, is a small molecule drug that has been studied for its potential therapeutic applications in various diseases. This compound has been synthesized using different methods, and its mechanism of action has been investigated in detail.

Mechanism of Action

N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide acts as a selective antagonist of the nociceptin/orphanin FQ receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system and the periphery. The nociceptin/orphanin FQ receptor is involved in the regulation of pain, mood, and stress, and it has been shown to interact with other neurotransmitter systems, such as the opioid, dopamine, and serotonin systems. N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide binds to the nociceptin/orphanin FQ receptor and prevents the activation of downstream signaling pathways, which leads to the reduction of pain, anxiety, and depression.
Biochemical and Physiological Effects:
N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide has been shown to have biochemical and physiological effects in preclinical models of depression, anxiety, and pain. In preclinical models of depression, N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide has been shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that are involved in the regulation of mood. In preclinical models of anxiety, N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide has been shown to reduce the activity of the hypothalamic-pituitary-adrenal axis, which is a stress response system that is involved in the regulation of anxiety. In preclinical models of pain, N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide has been shown to reduce the sensitivity to painful stimuli, which is a hallmark of chronic pain.

Advantages and Limitations for Lab Experiments

N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide has several advantages and limitations for lab experiments. One advantage is that this compound is selective for the nociceptin/orphanin FQ receptor, which allows for the investigation of the role of this receptor in various diseases. Another advantage is that N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide has been shown to have good pharmacokinetic properties, which allows for the investigation of its efficacy and safety in preclinical models. One limitation is that N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide has not been tested in clinical trials, which limits its potential therapeutic applications in humans. Another limitation is that N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide has not been tested in combination with other drugs, which limits its potential synergistic effects.

Future Directions

N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide has several future directions for research. One direction is to investigate the potential therapeutic applications of this compound in humans, particularly in depression, anxiety, and pain. Another direction is to investigate the potential synergistic effects of N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide with other drugs, such as opioids, antidepressants, and anxiolytics. Another direction is to investigate the potential role of the nociceptin/orphanin FQ receptor in other diseases, such as addiction, schizophrenia, and Alzheimer's disease. Finally, another direction is to investigate the potential development of new compounds that target the nociceptin/orphanin FQ receptor with higher selectivity and efficacy.

Scientific Research Applications

N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide has been studied for its potential therapeutic applications in various diseases, including depression, anxiety, and pain. This compound has been shown to act as a selective antagonist of the nociceptin/orphanin FQ receptor, which is involved in the regulation of pain, mood, and stress. N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide has been tested in preclinical models of depression and anxiety, and it has been shown to reduce the symptoms of these diseases. Moreover, N-[(2,5-dimethylphenyl)(phenyl)methyl]-3-(2-ethoxyethoxy)benzamide has been tested in preclinical models of pain, and it has been shown to reduce the sensitivity to painful stimuli.